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Compound of Interest

Compound Name: 2-Bromohexanoic acid

Cat. No.: B146095 Get Quote

Essential Safety and Handling Guide for 2-
Bromohexanoic Acid
This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of 2-
Bromohexanoic acid. It is intended for laboratory personnel, researchers, and professionals in

drug development to ensure safe and compliant chemical management.

Hazard Identification and Classification
2-Bromohexanoic acid is a corrosive chemical that poses significant health risks upon

exposure.[1] It is classified as harmful if swallowed, inhaled, or in contact with skin, and it can

cause severe skin burns and serious eye damage.[2][3][4] Adherence to stringent safety

measures is mandatory.

Table 1: GHS Hazard Classification for 2-Bromohexanoic Acid
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[2][3][4]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[3][4]

Table 2: Physical and Chemical Properties

Property Value

Physical State Liquid[1][2]

Appearance Light brown[1][2]

Odor Odorless[1][2]

Boiling Point
136 - 138 °C / 276.8 - 280.4 °F @ 18 mmHg[1]

[2]

Flash Point > 110 °C / > 230 °F[1][2]

Density 1.37 g/mL at 25 °C[5]

Molecular Formula C6H11BrO2[6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the most critical line of defense against the hazards of 2-
Bromohexanoic acid. Below are the minimum PPE requirements for handling this substance.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical Safety Goggles &

Face Shield

Goggles must be worn at all

times.[7] A full face shield is

required over the goggles

when there is any risk of

splashing.[7][8][9]

Skin/Body
Nitrile Rubber Gloves & Acid-

Resistant Lab Coat/Apron

Wear durable, chemical-

resistant gloves; Nitrile rubber

is a recommended material.[6]

[9] Change gloves immediately

if contaminated.[8] A lab coat

must be worn and fully

fastened. For larger quantities

or splash risks, an impervious

apron or coveralls are

necessary.[7][8]

Respiratory
Respirator with appropriate

filter

Work must be conducted in a

certified chemical fume hood to

avoid inhaling vapors.[8][10] If

engineering controls are

insufficient, a respirator with a

Type ABEK (EN14387) filter is

recommended.[5]

Operational and Disposal Plan
A systematic approach to handling and disposal is essential to minimize risk and ensure

environmental compliance.

Preparation:

Confirm that a certified chemical fume hood is operational.[10]
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Locate and verify the functionality of the nearest emergency eyewash station and safety

shower.[10]

Assemble all necessary PPE as specified in Table 3.

Prepare secondary containment (e.g., a chemical-resistant tray) for transporting and

handling the chemical.[8]

Handling:

Conduct all work involving 2-Bromohexanoic acid inside a chemical fume hood.[8]

When pouring, do so slowly and carefully to avoid splashing.[10]

Keep containers tightly closed when not in use.[3]

Never work alone. Ensure another person is aware of the work being conducted.

Spill Management:

In case of a small spill, absorb with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

For large spills, evacuate the area and contact the institutional safety office immediately.

Segregation:

All waste contaminated with 2-Bromohexanoic acid, including used gloves, absorbent

materials, and empty containers, must be treated as hazardous waste.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.

Containerization:

Collect liquid waste in a designated, properly labeled, and corrosion-resistant waste

container.
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Solid waste (contaminated PPE, etc.) should be placed in a separate, clearly labeled

hazardous waste bag or container.

Disposal:

All waste must be disposed of through an approved hazardous waste disposal program.[1]

[2]

Follow all local, state, and federal regulations for chemical waste disposal.[3] Never pour

2-Bromohexanoic acid down the drain.[3]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures

Exposure Route Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Seek immediate medical attention.[1]

[2]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][2]

Workflow for Safe Handling and Disposal
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The following diagram outlines the procedural flow for safely managing 2-Bromohexanoic
acid in a laboratory setting.

1. Preparation Phase

2. Handling Phase

Emergency Response 3. Disposal Phase

Verify Fume Hood & 
Safety Shower/Eyewash

Don Required PPE
(Goggles, Face Shield, Gloves, Coat)

Work Inside
Fume Hood

Perform Chemical Transfer/
Procedure

Spill
Occurs?

Follow Spill
Management Protocol

Yes

Proceed to Waste
Collection

No

Segregate Contaminated PPE
& Materials

Place in Labeled
Hazardous Waste Container

Store for Approved
Waste Pickup
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Click to download full resolution via product page

Caption: Workflow for handling and disposal of 2-Bromohexanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146095?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

